Cas no 2171910-35-1 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid
• CAS No: 2171910-35-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5800177
• PubChem ID: 165543978
• Update Time: 2025-05-25

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid
• EN300-1493860
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)pentanoic acid
• 2171910-35-1

• Inchi： 1S/C27H32N2O5/c1-2-7-18(26(31)32)15-28-25(30)17-12-13-19(14-17)29-27(33)34-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24H,2,7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OGRXEFRSODPOAH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(C(=O)O)CCC)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid

Comprehensive Analysis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid (CAS No. 2171910-35-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid (CAS No. 2171910-35-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclopentyl amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group (9-fluorenylmethoxycarbonyl) is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and therapeutic agent discovery.

The molecular structure of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid features a cyclopentyl ring linked to a pentanoic acid moiety via an amide bond, with the Fmoc protecting group strategically positioned to shield the amino functionality during synthetic processes. This design ensures high selectivity and efficiency in peptide chain elongation, addressing common challenges such as racemization and side reactions. Researchers are increasingly exploring its utility in the synthesis of peptide-based therapeutics, a hot topic in the context of personalized medicine and targeted drug delivery systems.

One of the most searched questions in this domain is: "What are the advantages of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's stability under basic conditions and its ease of deprotection using mild reagents like piperidine. This makes CAS No. 2171910-35-1 a preferred choice for automated peptide synthesizers, aligning with the growing demand for high-throughput and precision-driven methodologies. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and waste generation—resonates with the global push for sustainable scientific practices.

Another trending topic is the application of cyclopentyl-based scaffolds in drug design. The cyclopentyl ring in 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid offers conformational rigidity, which can enhance binding affinity to biological targets. This property is particularly valuable in the development of G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, areas of intense focus in oncology and metabolic disorder research. Recent studies have highlighted its potential in creating peptidomimetics, synthetic molecules that mimic natural peptides but with improved pharmacokinetic profiles.

From a technical standpoint, the synthesis and handling of CAS No. 2171910-35-1 require stringent control over reaction conditions to preserve the integrity of the Fmoc group. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify purity, a critical factor given the compound's role in producing high-value biologics. The rise of AI-driven drug discovery platforms has further amplified interest in such building blocks, as they enable rapid prototyping of novel peptide sequences with predictive modeling.

In summary, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to peptide therapeutics, sustainable synthesis, and computational drug design positions it as a cornerstone in both academic and industrial research. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in shaping the future of biomedical advancements.